Cas no 2101206-55-5 (tert-butyl 4,4-difluoro-3-(2-oxopropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4,4-difluoro-3-(2-oxopropyl)piperidine-1-carboxylate
• CAS No: 2101206-55-5
• MF: C₁₃H₂₁F₂NO₃
• MW: 277.307551145554
• CID: 4637134
• Update Time: 2025-11-02

tert-butyl 4,4-difluoro-3-(2-oxopropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4,4-difluoro-3-(2-oxopropyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4,4-difluoro-3-(2-oxopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H21F2NO3/c1-9(17)7-10-8-16(6-5-13(10,14)15)11(18)19-12(2,3)4/h10H,5-8H2,1-4H3
• InChI Key： ZWSMPHCZYHAKFW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(F)(F)C(CC(=O)C)C1

Additional information on tert-butyl 4,4-difluoro-3-(2-oxopropyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4,4-difluoro-3-(2-oxopropyl)piperidine-1-carboxylate (CAS No. 2101206-55-5)

The compound tert-butyl 4,4-difluoro-3-(2-oxopropyl)piperidine-1-carboxylate (CAS No. 2101206-55-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorinated piperidine core and the tert-butyl carboxylate protecting group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing interest in tert-butyl 4,4-difluoro-3-(2-oxopropyl)piperidine-1-carboxylate is its role in the development of fluorinated pharmaceuticals. Fluorination is a critical strategy in modern medicinal chemistry, as it can enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of difluoro groups in this compound aligns with current trends in the design of next-generation therapeutics, addressing common search queries such as "fluorinated piperidine derivatives" and "building blocks for drug discovery."

In addition to its pharmaceutical applications, CAS No. 2101206-55-5 is also explored in agrochemical research. The piperidine scaffold is a recurring motif in pesticides and herbicides, and the introduction of fluorine atoms can improve their efficacy and environmental profile. This dual applicability makes the compound a hot topic in scientific forums and patent literature, with many researchers seeking information on its synthesis and reactivity.

The synthesis of tert-butyl 4,4-difluoro-3-(2-oxopropyl)piperidine-1-carboxylate typically involves multi-step organic transformations, including fluorination and protection-deprotection strategies. Advanced techniques such as asymmetric catalysis and flow chemistry are often employed to achieve high yields and enantiomeric purity. These methodologies are frequently discussed in academic publications and industry reports, reflecting the compound's relevance in cutting-edge chemical research.

From a commercial perspective, the demand for CAS No. 2101206-55-5 is driven by its utility as a versatile intermediate. Chemical suppliers and contract research organizations (CROs) often list this compound in their catalogs, catering to the needs of pharmaceutical and agrochemical companies. Its stability under standard storage conditions and compatibility with common reaction conditions further enhance its appeal to synthetic chemists.

Environmental and regulatory considerations also play a role in the popularity of tert-butyl 4,4-difluoro-3-(2-oxopropyl)piperidine-1-carboxylate. Unlike some traditional reagents, this compound is designed to minimize hazardous byproducts and waste, aligning with the principles of green chemistry. This aspect resonates with contemporary search trends, such as "sustainable fluorination methods" and "eco-friendly synthetic intermediates."

In summary, tert-butyl 4,4-difluoro-3-(2-oxopropyl)piperidine-1-carboxylate (CAS No. 2101206-55-5) represents a convergence of innovation and practicality in organic synthesis. Its structural complexity, combined with its broad applicability, ensures its continued relevance in both academic and industrial settings. As research into fluorinated compounds advances, this molecule is poised to remain a focal point for scientists and manufacturers alike.